![molecular formula C9H6F4O2 B1316124 Methyl 4-fluoro-2-(trifluoromethyl)benzoate CAS No. 220141-23-1](/img/structure/B1316124.png)
Methyl 4-fluoro-2-(trifluoromethyl)benzoate
Overview
Description
Methyl 4-fluoro-2-(trifluoromethyl)benzoate is a chemical compound with the CAS Number: 220141-23-1 and a molecular formula of C9H6F4O2 . It is an ester .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code: 1S/C9H6F4O2/c1-15-8(14)6-3-2-5(10)4-7(6)9(11,12)13/h2-4H,1H3 .It is in physical form . The compound has a molecular weight of 222.14 .
Scientific Research Applications
Metabolic Studies
Methyl 4-fluoro-2-(trifluoromethyl)benzoate and its related compounds have been studied for their metabolic properties. For instance, Ghauri et al. (1992) investigated the metabolism of substituted benzoic acids, including 4-fluoro-2-trifluoromethyl benzoic acid, in rats. They found that phase II glucuronidation or glycine conjugation reactions were dominant in metabolizing these compounds (Ghauri et al., 1992).
Structural Analysis
Li et al. (2005) explored the structures of various trifluoromethyl-substituted protoporphyrinogen IX oxidase inhibitors, including methyl 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoate. Their analysis provided insights into molecular interactions and structural properties of these compounds (Li et al., 2005).
Photopolymerization
Research by Avci et al. (1996) on photopolymerization of various benzoate ester derivatives, including 4-fluoro-, 4-trifluoromethyl-, and other benzoate esters, showed these compounds' potential for rapid photocure in thin film and coating applications (Avci et al., 1996).
Molecular Crystallization
Burns and Hagaman (1993) studied compounds like methyl 4-(fluorocarbonyl)benzoate, examining their crystalline structures and intermolecular interactions (Burns & Hagaman, 1993).
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that the compound is an ester . Ester compounds are known to undergo hydrolysis, a chemical reaction in which a molecule is split into two parts by the addition of a water molecule. This process can result in the formation of an alcohol and a carboxylic acid .
Biochemical Pathways
Esters like methyl 4-fluoro-2-(trifluoromethyl)benzoate are often involved in various biological processes, including enzymatic reactions and cellular signaling .
Pharmacokinetics
The compound’s bioavailability would be influenced by factors such as its solubility, stability, and the presence of transport proteins .
Result of Action
As an ester, it could potentially be involved in a variety of biochemical reactions, leading to various cellular effects .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include pH, temperature, and the presence of other molecules or ions in the environment .
properties
IUPAC Name |
methyl 4-fluoro-2-(trifluoromethyl)benzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F4O2/c1-15-8(14)6-3-2-5(10)4-7(6)9(11,12)13/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNUYNCHJMOWGOH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1)F)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80573868 | |
Record name | Methyl 4-fluoro-2-(trifluoromethyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80573868 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
220141-23-1 | |
Record name | Methyl 4-fluoro-2-(trifluoromethyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80573868 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.